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Compound of Interest

Methyl 2-bromo-5-
Compound Name:
methoxybenzoate

Cat. No.: B109136

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
methyl 2-bromo-5-methoxybenzoate, a key intermediate in pharmaceutical synthesis. Due to
a lack of extensive publicly available quantitative solubility data, this document focuses on
providing a framework for its determination. It outlines detailed experimental protocols for
assessing solubility in common organic solvents and presents a template for the systematic
recording of such data. This guide is intended to equip researchers with the necessary
information to effectively utilize methyl 2-bromo-5-methoxybenzoate in their work.

Physicochemical Properties

Methyl 2-bromo-5-methoxybenzoate is a derivative of benzoic acid. Its structure, containing
both a polar ester group and a methoxy group, alongside a nonpolar brominated aromatic ring,
suggests a nuanced solubility profile. It is a light brown oil at room temperature.[1]
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Property Value Reference
Molecular Formula CoH9BrOs

Molecular Weight 245.07 g/mol

Boiling Point 271 °C

Density 1.520 g/mL at 25 °C

Water Solubility

Not miscible [1]

Quantitative Solubility Data

As of the latest literature review, specific quantitative solubility data for methyl 2-bromo-5-

methoxybenzoate in a range of common organic solvents is not readily available. The

synthesis of this compound involves extraction from an aqueous solution using ethyl acetate,

which indicates good solubility in this solvent.[1] For a related compound, methyl 2-

methoxybenzoate, it is noted to be soluble in organic solvents and oils.[2]

To facilitate systematic investigation and data comparison, the following table is provided as a

template for researchers to record experimentally determined solubility values.

Table 1: Experimentally Determined Solubility of Methyl 2-bromo-5-methoxybenzoate
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Solvent Temperature Solubility ( .
Solvent Observations
Category (°C) g/100 mL)

Alcohols Methanol

Ethanol

Isopropanol

Ketones Acetone

Methyl Ethyl

Ketone

Esters Ethyl Acetate

Isopropyl Acetate

Ethers Diethyl Ether
Tetrahydrofuran

(THF)

Halogenated Dichloromethane
Hydrocarbons Chloroform
Aromatic Toluene
Hydrocarbons Xylene

Dimethylformami

Amides

de (DMF)
Dimethylacetami
de (DMAC)
Other Acetonitrile
Hexane

Experimental Protocols for Solubility Determination

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The following are detailed methodologies for determining the solubility of methyl 2-bromo-5-
methoxybenzoate in various organic solvents.

Qualitative Solubility Assessment

This method provides a rapid initial screening of suitable solvents.

Objective: To quickly determine if the compound is soluble, partially soluble, or insoluble in a
given solvent at room temperature.

Materials:

Methyl 2-bromo-5-methoxybenzoate

A selection of organic solvents (see Table 1)

Small test tubes or vials

Vortex mixer

Spatula

Procedure:

Add approximately 25 mg of methyl 2-bromo-5-methoxybenzoate to a small test tube.[3]

Add 0.75 mL of the selected solvent to the test tube in small portions.[3]

After each addition, vigorously agitate the mixture using a vortex mixer for 30-60 seconds.[3]

Visually inspect the solution against a contrasting background to determine if the solid has
completely dissolved.

Record observations as "soluble,” "partially soluble,” or "insoluble."

Quantitative Solubility Determination (Shake-Flask
Method)

This widely used method provides a quantitative measure of solubility at a specific temperature.
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Objective: To determine the saturation concentration of methyl 2-bromo-5-methoxybenzoate
in a specific solvent at a controlled temperature.

Materials:

e Methyl 2-bromo-5-methoxybenzoate

o Selected organic solvent

 Scintillation vials or flasks with screw caps

e Thermostatically controlled shaker or water bath
e Analytical balance

o Syringe filters (e.g., 0.45 um PTFE)

e Volumetric flasks and pipettes

» Analytical instrument for quantification (e.g., HPLC-UV, GC-FID, or UV-Vis
spectrophotometer)

Procedure:

e Prepare a saturated solution by adding an excess amount of methyl 2-bromo-5-
methoxybenzoate to a known volume of the solvent in a sealed vial.

o Place the vial in a thermostatically controlled shaker and agitate at a constant temperature
until equilibrium is reached (typically 24-72 hours).

« Allow the vial to stand undisturbed at the same temperature for a sufficient time to allow
undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant using a syringe and filter it through a
syringe filter to remove any undissolved solid.

¢ Dilute the filtered solution with a known volume of the solvent to a concentration within the
linear range of the analytical instrument.
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e Analyze the diluted solution using a pre-calibrated analytical method (e.g., HPLC-UV) to
determine the concentration of methyl 2-bromo-5-methoxybenzoate.

o Calculate the solubility in g/100 mL using the determined concentration and the dilution
factor.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of a solid
organic compound.
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Figure 1. General Experimental Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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